molecular formula C7H12 B3377554 1-Pentyne, 4,4-dimethyl- CAS No. 13361-63-2

1-Pentyne, 4,4-dimethyl-

Cat. No. B3377554
CAS RN: 13361-63-2
M. Wt: 96.17 g/mol
InChI Key: KHBYKPSFBHWBJQ-UHFFFAOYSA-N
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Description

“1-Pentyne, 4,4-dimethyl-” is a chemical compound with the molecular formula C7H12 . It is also known by other names such as “4,4-Dimethyl-1-pentyne”, “4,4-Dimethyl-1-pentin” in German, and “4,4-Diméthyl-1-pentyne” in French .


Molecular Structure Analysis

The molecular structure of “1-Pentyne, 4,4-dimethyl-” can be represented by the InChI string: InChI=1S/C7H12/c1-5-6-7(2,3)4/h1H,6H2,2-4H3 . This structure is also available as a 2D Mol file or as a computed 3D SD file .


Physical And Chemical Properties Analysis

“1-Pentyne, 4,4-dimethyl-” has a molecular weight of 96.1702 . More detailed physical and chemical properties such as boiling point, fusion point, and thermophysical properties can be found in specialized databases like the NIST Chemistry WebBook .

Scientific Research Applications

Organic Synthesis

  • The reaction of μ-oxobis[(trifluoromethanesulfonato)(phenyl)iodine(III)] with group 14 propargyl derivatives, including 4,4-dimethyl-1-(trimethylsilyl)-2-pentyne, results in the formation of 4,4-dimethyl-1-(2-iodophenyl)-2-pentyne, demonstrating its utility in organic synthesis processes (Gately, Luther, Norton, Miller, & Anderson, 1992).

Photochemical Studies

Vibrational Spectroscopy

  • Infrared and Raman spectroscopy studies of 4,4-dimethyl-2-pentyne have been used to assign vibrational modes and understand the molecular structure, which is crucial for identifying material properties (Carlisle & Crowder, 1991).

Reaction with Thiols and Amines

  • The uncatalyzed reaction of 4,4-dimethyl-2-pentyn-1-al with thiols under kinetic control conditions leads to acetylenic hemithials, showing the compound's reactivity and potential in synthetic chemistry (Borisova, Medvedeva, Bannikova, & Vyazankin, 1985).

Organometallic Chemistry

  • The reaction between triisobutylaluminum and aliphatic 1-alkynes, including 4,4-dimethyl-1-pentyne, has been investigated, highlighting its role in understanding the reactivity of organometallic compounds towards functional substrates (Lardicci, Caporusso, & Giacomelli, 1974).

Safety and Hazards

Safety data sheets suggest that “1-Pentyne, 4,4-dimethyl-” is extremely flammable and may be fatal if swallowed and enters airways . It is advised to use personal protective equipment, avoid breathing vapors, mist or gas, and ensure adequate ventilation .

properties

IUPAC Name

4,4-dimethylpent-1-yne
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H12/c1-5-6-7(2,3)4/h1H,6H2,2-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KHBYKPSFBHWBJQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)CC#C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H12
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30333818
Record name 1-Pentyne, 4,4-dimethyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30333818
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

96.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

13361-63-2
Record name 4,4-Dimethyl-1-pentyne
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=13361-63-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-Pentyne, 4,4-dimethyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30333818
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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